Cas no 62467-72-5 ([1,1'-Bicyclohexyl]-2-amine, 3'-methoxy-)

[1,1'-Bicyclohexyl]-2-amine, 3'-methoxy- structure
62467-72-5 structure
Product name:[1,1'-Bicyclohexyl]-2-amine, 3'-methoxy-
CAS No:62467-72-5
MF:C13H25NO
MW:211.343703985214
CID:443867
PubChem ID:12328032

[1,1'-Bicyclohexyl]-2-amine, 3'-methoxy- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Bicyclohexyl]-2-amine, 3'-methoxy-
    • 2-(3-methoxycyclohexyl)cyclohexan-1-amine
    • 3'-methoxy-[1,1'-bi(cyclohexan)]-2-amine
    • 3'-Methoxy[1,1'-bi(cyclohexane)]-2-amine
    • DTXSID60489953
    • 62467-72-5
    • Inchi: InChI=1S/C13H25NO/c1-15-11-6-4-5-10(9-11)12-7-2-3-8-13(12)14/h10-13H,2-9,14H2,1H3
    • InChI Key: OINCOIFJEXTSDP-UHFFFAOYSA-N
    • SMILES: COC1CCCC(C1)C2CCCCC2N

Computed Properties

  • Exact Mass: 211.19375
  • Monoisotopic Mass: 211.193614421g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 35.2Ų

Experimental Properties

  • PSA: 35.25

Recommend Articles

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Taian Jiayue Biochemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taian Jiayue Biochemical Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Synrise Material Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Synrise Material Co. Ltd.